(5-Bromofuran-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone
Description
(5-Bromofuran-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone is a heterocyclic compound featuring a 5-bromo-substituted furan ring linked via a methanone group to a 3-(thiazol-2-yloxy)azetidine moiety.
Properties
IUPAC Name |
(5-bromofuran-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrN2O3S/c12-9-2-1-8(17-9)10(15)14-5-7(6-14)16-11-13-3-4-18-11/h1-4,7H,5-6H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGIUNPUBWSGEBY-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=C(O2)Br)OC3=NC=CS3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrN2O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.17 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Brominated Furan Derivatives
Compounds with brominated furan rings are often explored for their reactivity and bioactivity. For example:
- describes the synthesis of 5-bromo-3-methyl-2(5H)-furanone, a precursor for bromofuran intermediates. The bromine atom enhances electrophilicity, enabling substitution reactions critical for further derivatization .
- lists (5-Bromo-3-methyl-1-benzofuran-2-yl)(3,4-dichlorophenyl)methanone, where the benzofuran system (fused benzene-furan) increases aromaticity compared to the simpler furan in the target compound. The dichlorophenyl group may enhance lipophilicity, impacting membrane permeability .
Azetidine-Containing Compounds
Azetidine rings are valued for their strained conformation and hydrogen-bonding capacity. highlights azetidine derivatives (e.g., TLR7-9 antagonists) where the azetidine is fused with pyrazolo-pyridine and morpholine groups. These compounds demonstrate the azetidine’s role in enhancing target selectivity and pharmacokinetic profiles .
Comparison : The target compound’s azetidine is functionalized with a thiazol-2-yloxy group instead of morpholine or pyridine systems. This substitution may alter solubility and binding interactions, as thiazole’s sulfur atom can participate in hydrophobic or π-stacking interactions.
Thiazole and Imidazole Analogues
Thiazole and imidazole rings are common bioisosteres. details the synthesis of 5-benzoyl-2-(piperidin-1-yl)-1,3-thiazole, where the thiazole serves as a central scaffold. Similarly, reports (5-bromofuran-2-yl)(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone, which replaces thiazole with an imidazole-thioether system.
Key Differences :
- Thiazole vs. Imidazole : Thiazole’s sulfur atom may confer greater metabolic stability compared to imidazole’s nitrogen-rich structure, which is prone to oxidative degradation.
Methanone-Linked Heterocycles
Methanone bridges are used to connect pharmacophores. describes 1-(5-Bromo-1-benzofuran-2-yl)ethanone, a simpler analog lacking the azetidine-thiazole moiety. The ethanone group here serves as a rigid spacer, whereas the methanone in the target compound integrates two heterocycles, enabling multi-target interactions .
Data Table: Structural and Functional Comparison
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